N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N,N-diethyl-2-[(4-methyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H19N5OS/c1-4-19(5-2)12(20)10-21-14-17-16-13(18(14)3)11-8-6-7-9-15-11/h6-9H,4-5,10H2,1-3H3
• InChI Key: CRWDPDLSMLCSHT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NN=C(N1C)C2=CC=CC=N2
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTA belongs to the class of thioacetamide derivatives and is synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the inhibition of various signaling pathways involved in cancer cell proliferation and survival. N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to inhibit the activity of enzymes such as topoisomerase II and histone deacetylase, which play critical roles in cancer cell growth and division. Furthermore, N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to induce oxidative stress and DNA damage in cancer cells, leading to their death.
Biochemical and Physiological Effects
N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to have a wide range of biochemical and physiological effects on various cell types. Studies have shown that N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can alter the expression of genes involved in cell cycle regulation, apoptosis, and DNA repair. Additionally, N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to induce the production of reactive oxygen species, leading to oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for laboratory experiments, including its high potency, low toxicity, and ease of synthesis. However, N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has some limitations, including its poor solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for research on N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One potential avenue is the development of new drug formulations that improve the solubility and stability of N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. Additionally, further studies are needed to elucidate the precise mechanism of action of N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide and its potential applications in the treatment of various diseases. Finally, research is needed to evaluate the safety and efficacy of N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in preclinical and clinical trials.

Synthesis Methods

The synthesis of N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 2-mercapto-4-methyl-5-(2-pyridyl)-4H-1,2,4-triazole with diethyl bromoacetate in the presence of a base. The resulting intermediate is then subjected to a series of reactions, including hydrolysis and condensation, to yield the final product.

Scientific Research Applications

N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide exhibits potent anticancer activity by inducing apoptosis in cancer cells. Additionally, N,N-diethyl-2-{[4-methyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to have anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for the development of new drugs.